Cas no 2248272-94-6 (Tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate)

• Product Name: Tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate
• CAS No: 2248272-94-6
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5924214
• PubChem ID: 137939986
• Update Time: 2025-08-05

Tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate
• Tert-butyl 2-(methylamino)-2-pyridin-2-ylpropanoate
• 2248272-94-6
• EN300-6509517
• Tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate

• Inchi： 1S/C13H20N2O2/c1-12(2,3)17-11(16)13(4,14-5)10-8-6-7-9-15-10/h6-9,14H,1-5H3
• InChI Key： QWESCJQALOLWBA-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C1C=CC=CN=1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.2Ų

Additional information on Tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate

Introduction to Tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate (CAS No. 2248272-94-6)

Tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate, with the chemical formula C₁₂H₁₉NOS, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound is characterized by its tert-butyl group, a methylamino substituent, and a pyridin-2-yl moiety, which collectively contribute to its potential biological activity. The CAS number 2248272-94-6 uniquely identifies this molecule in scientific literature and databases, facilitating its study and application in various research domains.

The tert-butyl group, a branched hydrocarbon group, is known for its steric hindrance properties, which can influence the reactivity and binding affinity of the molecule. This feature makes it particularly interesting for designing molecules with specific interactions in biological systems. The methylamino part of the molecule introduces a basic nitrogen atom, which can participate in hydrogen bonding and other forms of non-covalent interactions, further enhancing its potential as a pharmacophore. Additionally, the pyridin-2-yl group is a common pharmacological moiety found in many bioactive compounds, known for its ability to interact with various biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of multi-target directed drug design (MTDD), where molecules are designed to interact with multiple biological targets simultaneously. Tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate fits well within this paradigm due to its diverse structural features. Studies have shown that compounds incorporating both amine and pyridine moieties can exhibit potent activity against a range of therapeutic targets. For instance, pyridine-based compounds have been widely explored for their anti-inflammatory, anticancer, and antimicrobial properties.

In the context of drug discovery, the synthesis and characterization of Tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate have been instrumental in understanding its pharmacological profile. The compound’s ability to modulate enzyme activity and receptor binding has been investigated using both computational modeling and experimental techniques. Computational studies have predicted that the tert-butyl group can enhance the molecule’s solubility and stability, while the methylamino and pyridin-2-yl groups can engage in critical interactions with biological targets. These predictions have been validated through experimental assays, demonstrating the compound’s potential as a lead molecule in drug development.

One of the most compelling aspects of Tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate is its versatility in chemical modification. The presence of multiple functional groups provides chemists with numerous opportunities to derivatize the molecule and optimize its pharmacological properties. For example, modifications to the tert-butyl group can alter the compound’s metabolic stability, while changes to the methylamino or pyridin-2-yl moieties can fine-tune its binding affinity to specific targets. This flexibility has made it a valuable scaffold for designing novel therapeutic agents.

The compound’s potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its unique chemical properties. In agrochemicals, for instance, Tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate could serve as an intermediate in the synthesis of pesticides or herbicides that target specific enzymes or receptors in pests. In materials science, its ability to form stable complexes with metal ions makes it a candidate for developing new materials with enhanced properties.

Recent studies have also highlighted the importance of green chemistry principles in drug development. Tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate has been synthesized using environmentally friendly methods, reducing waste and minimizing hazardous byproducts. These sustainable approaches align with global efforts to promote green chemistry and ensure that drug development is both efficient and environmentally responsible.

The future prospects for Tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate are promising. Ongoing research aims to further elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these studies and bring new insights into the compound’s potential benefits.

In conclusion, Tert-butyl 2-(methylamino)-2-(pyridin-2-yl)propanoate (CAS No. 2248272-94-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in drug design methodologies, make it a valuable candidate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various challenges in medicine and materials science.